Cas no 2089381-06-4 (6-chloropyrazolo[1,5-b]pyridazine)

6-Chloropyrazolo[1,5-b]pyridazine is a heterocyclic compound featuring a fused pyrazole-pyridazine core with a chlorine substituent at the 6-position. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive chlorinated position enables efficient functionalization through cross-coupling reactions, nucleophilic substitutions, or metal-catalyzed transformations. The compound’s rigid bicyclic framework contributes to its stability while offering opportunities for further derivatization. Its utility in medicinal chemistry is underscored by its potential as a scaffold for bioactive molecules, including kinase inhibitors and other targeted therapeutics. High purity grades are available to meet rigorous research and industrial requirements.
6-chloropyrazolo[1,5-b]pyridazine structure
2089381-06-4 structure
Product Name:6-chloropyrazolo[1,5-b]pyridazine
CAS No:2089381-06-4
MF:C6H4ClN3
MW:153.569059371948
CID:5272550
Update Time:2026-03-09

6-chloropyrazolo[1,5-b]pyridazine Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-b]pyridazine, 6-chloro-
    • 6-chloropyrazolo[1,5-b]pyridazine
    • Inchi: 1S/C6H4ClN3/c7-6-2-1-5-3-4-8-10(5)9-6/h1-4H
    • InChI Key: QQUXWLGQKUGDGK-UHFFFAOYSA-N
    • SMILES: C12=CC=NN1N=C(Cl)C=C2

6-chloropyrazolo[1,5-b]pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU2508-1G
6-chloropyrazolo[1,5-b]pyridazine
2089381-06-4 95%
1g
¥ 4,402.00 2023-04-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD764261-100mg
6-Chloropyrazolo[1,5-b]pyridazine
2089381-06-4 98%
100mg
¥1768.0 2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD764261-250mg
6-Chloropyrazolo[1,5-b]pyridazine
2089381-06-4 98%
250mg
¥3535.0 2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD764261-1g
6-Chloropyrazolo[1,5-b]pyridazine
2089381-06-4 98%
1g
¥8822.0 2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU2508-100mg
6-chloropyrazolo[1,5-b]pyridazine
2089381-06-4 95%
100mg
¥1319.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU2508-250mg
6-chloropyrazolo[1,5-b]pyridazine
2089381-06-4 95%
250mg
¥1760.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU2508-500mg
6-chloropyrazolo[1,5-b]pyridazine
2089381-06-4 95%
500mg
¥2934.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU2508-1g
6-chloropyrazolo[1,5-b]pyridazine
2089381-06-4 95%
1g
¥4398.0 2024-04-22
Ambeed
A171050-1g
6-Chloropyrazolo[1,5-b]pyridazine
2089381-06-4 98%
1g
$1078.0 2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU2508-100.0mg
6-chloropyrazolo[1,5-b]pyridazine
2089381-06-4 95%
100.0mg
¥1319.0000 2025-04-12

6-chloropyrazolo[1,5-b]pyridazine Related Literature

Additional information on 6-chloropyrazolo[1,5-b]pyridazine

Introduction to 6-chloropyrazolo[1,5-b]pyridazine (CAS No. 2089381-06-4)

6-chloropyrazolo[1,5-b]pyridazine, identified by the chemical abstracts service number 2089381-06-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazolopyridazine derivatives, which are known for their diverse applications in medicinal chemistry. The presence of both chloro and nitrogen-containing rings in its structure imparts distinct reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery.

The molecular structure of 6-chloropyrazolo[1,5-b]pyridazine consists of a fused system of a pyrazole ring and a pyridazine ring, with a chlorine substituent at the sixth position of the pyrazole ring. This arrangement creates multiple sites for chemical modification, enabling the synthesis of various analogs with tailored biological properties. The compound’s electronic distribution and steric environment are influenced by the conjugation between the two heterocyclic rings, which can modulate its interactions with biological targets.

In recent years, 6-chloropyrazolo[1,5-b]pyridazine has been explored as a potential lead compound in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that have shown efficacy in preclinical studies. For instance, related pyrazolopyridazine derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The chlorine atom in 6-chloropyrazolo[1,5-b]pyridazine serves as a handle for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse pharmacophores.

One of the most compelling aspects of 6-chloropyrazolo[1,5-b]pyridazine is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By designing derivatives of this compound that target specific kinase domains, researchers aim to develop small-molecule inhibitors with high selectivity and potency. Preliminary computational studies suggest that the electron-withdrawing nature of the chlorine substituent can enhance binding affinity to ATP pockets in kinase active sites.

Furthermore, the scaffold of 6-chloropyrazolo[1,5-b]pyridazine has been utilized in the synthesis of compounds with antiviral properties. The nitrogen-rich environment provides multiple hydrogen bonding opportunities with viral protease enzymes, which are essential for viral replication. Several reports have demonstrated that modifications at the 3-position of the pyridazine ring can improve antiviral activity while maintaining selectivity against host enzymes. This underscores the versatility of 6-chloropyrazolo[1,5-b]pyridazine as a starting point for structure-activity relationship (SAR) studies.

The synthesis of 6-chloropyrazolo[1,5-b]pyridazine typically involves multi-step organic transformations starting from commercially available precursors such as 2-amino-4-hydroxypyridine and 3-amino-5-chloropyrazole. Cyclization reactions followed by chlorination yield the desired product with high purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups into the molecule efficiently. These synthetic strategies are critical for generating libraries of derivatives for high-throughput screening (HTS) campaigns.

In terms of biological evaluation, 6-chloropyrazolo[1,5-b]pyridazine has been tested in various cellular assays to assess its interaction with biological targets. Initial results indicate moderate activity against certain cancer cell lines, suggesting potential therapeutic utility. However, further optimization is required to enhance potency and reduce off-target effects. Structure-based drug design approaches are being employed to rationally modify the molecule based on crystallographic data from protein-ligand complexes.

The pharmacokinetic profile of 6-chloropyrazolo[1,5-b]pyridazine is another area of active investigation. Factors such as solubility, metabolic stability, and membrane permeability must be carefully considered to ensure oral bioavailability and prolonged circulation time in vivo. Computational modeling techniques like molecular dynamics simulations have been used to predict how modifications to the molecule will affect its pharmacokinetic properties.

Recent advancements in green chemistry have also influenced the synthesis of 6-chloropyrazolo[1,5-b]pyridazine. Researchers are exploring solvent-free reactions and catalytic systems that minimize waste generation while maintaining high yields. These environmentally conscious approaches align with global efforts to make drug discovery more sustainable without compromising efficacy.

The future direction for research on 6-chloropyrazolo[1,5-b]pyridazine includes exploring its role in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The compound’s ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) applications. Additionally, investigating its interactions with bacterial enzymes could lead to novel antibiotics targeting resistant strains.

In conclusion,6-chloropyrazolo[1,5-b]pyridazine (CAS No. 2089381-06-4) represents a promising scaffold for developing new pharmaceuticals across multiple therapeutic areas. Its unique structural features provide ample opportunities for chemical modification and biological exploration. As research continues to uncover new applications for this compound,6-chloropyrazolo[1,5-b]pyridazine is poised to make significant contributions to medicinal chemistry and drug development pipelines.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd